![molecular formula C14H11F2NO2 B5729090 2-(2-fluorophenoxy)-N-(2-fluorophenyl)acetamide](/img/structure/B5729090.png)
2-(2-fluorophenoxy)-N-(2-fluorophenyl)acetamide
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Overview
Description
2-(2-fluorophenoxy)-N-(2-fluorophenyl)acetamide, also known as FPhPA, is a chemical compound that has gained attention in the scientific community due to its potential application in research. FPhPA has been identified as a useful tool in studying the function of certain proteins and enzymes, and has also been investigated for its potential therapeutic properties. In
Mechanism of Action
2-(2-fluorophenoxy)-N-(2-fluorophenyl)acetamide works by inhibiting the activity of CK2, which is a protein kinase that is involved in various cellular processes. Specifically, this compound binds to the ATP-binding site of CK2, which prevents the protein from phosphorylating its targets. This inhibition of CK2 activity can lead to a variety of downstream effects, including inhibition of cell growth and proliferation.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In vitro studies have demonstrated that this compound can inhibit the growth of cancer cells, and can also inhibit the activity of certain enzymes involved in inflammation. Additionally, this compound has been shown to have a neuroprotective effect in animal models of Parkinson's disease.
Advantages and Limitations for Lab Experiments
One advantage of using 2-(2-fluorophenoxy)-N-(2-fluorophenyl)acetamide in lab experiments is its specificity for CK2. Because this compound binds to the ATP-binding site of CK2, it is highly specific for this protein kinase and does not affect other cellular processes. Additionally, this compound has been shown to be effective in inhibiting the activity of CK2 in vitro and in vivo.
One limitation of using this compound in lab experiments is its potential toxicity. While this compound has been shown to be effective in inhibiting the activity of CK2, it can also have off-target effects on other cellular processes. Additionally, this compound has not been extensively studied in animal models, so its potential toxicity in vivo is not well understood.
Future Directions
There are several future directions for research on 2-(2-fluorophenoxy)-N-(2-fluorophenyl)acetamide. One area of interest is the development of more potent and selective inhibitors of CK2. Additionally, this compound could be investigated for its potential therapeutic properties in a variety of diseases, including cancer and inflammation. Finally, the mechanism of action of this compound could be further elucidated to better understand its effects on cellular processes.
Synthesis Methods
The synthesis of 2-(2-fluorophenoxy)-N-(2-fluorophenyl)acetamide involves several steps, including the reaction of 2-fluoroaniline with 2-fluorophenol to form 2-(2-fluorophenoxy)aniline. This intermediate is then reacted with acetyl chloride to form 2-(2-fluorophenoxy)acetamide, which is subsequently reacted with 2-fluoroaniline to form the final product, this compound.
Scientific Research Applications
2-(2-fluorophenoxy)-N-(2-fluorophenyl)acetamide has been identified as a useful tool in studying the function of certain proteins and enzymes. Specifically, this compound has been shown to inhibit the activity of the protein kinase CK2, which is involved in various cellular processes such as cell growth and proliferation. This compound has also been investigated for its potential therapeutic properties, including its ability to inhibit the growth of cancer cells and its potential as an anti-inflammatory agent.
properties
IUPAC Name |
2-(2-fluorophenoxy)-N-(2-fluorophenyl)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11F2NO2/c15-10-5-1-3-7-12(10)17-14(18)9-19-13-8-4-2-6-11(13)16/h1-8H,9H2,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AUHKGXRTMHCREB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)NC(=O)COC2=CC=CC=C2F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11F2NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
263.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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